Cas no 76576-68-6 (lithium-7 hydroxide monohydrate)

• Product Name: lithium-7 hydroxide monohydrate
• CAS No: 76576-68-6
• MF: H₃LiO₂
• MW: 42.0386245250702
• CID: 982762
• PubChem ID: 23676737
• Update Time: 2025-11-02

lithium-7 hydroxide monohydrate Chemical and Physical Properties

Names and Identifiers

• lithium-7 hydroxide monohydrate
• lithium-7(1+),hydroxide,hydrate
• lithium-7(1+);hydroxide;hydrate
• (~7~Li)Lithium hydroxide--water (1/1/1)
• Lithium-7Li hydroxide monohydrate, 99.9 atom % 7Li, 99% (CP)
• Lithium-(7-Li) hydroxide monohydrate
• 76576-68-6
• Lithium-7Li hydroxide monohydrate, 99.9 atom % 7Li
• Lithium-7Li hydroxide monohydrate, 97 atom % 7Li
• DTXSID70635505

• Inchi： 1S/Li.2H2O/h;2*1H2/q+1;;/p-1/i1+0;;
• InChI Key： GLXDVVHUTZTUQK-GLJCYROLSA-M
• SMILES： [OH-].O.[7Li+]

Computed Properties

• Exact Mass: 42.02930777g/mol
• Monoisotopic Mass: 42.02930777g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2Ų

Experimental Properties

• Density: 1.51 g/mL at 25 °C(lit.)

lithium-7 hydroxide monohydrate Security Information

• Hazardous Material transportation number：UN 2680 8/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-34
• Safety Instruction： 26-27-28-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal hydroxides

Additional information on lithium-7 hydroxide monohydrate

Comprehensive Guide to Lithium-7 Hydroxide Monohydrate (CAS No. 76576-68-6): Properties, Applications, and Industry Insights

Lithium-7 hydroxide monohydrate (CAS No. 76576-68-6) is a specialized chemical compound gaining significant attention in advanced scientific and industrial applications. As an isotopically enriched form of lithium hydroxide, this compound offers unique properties that make it invaluable in fields such as nuclear energy, battery technology, and precision manufacturing. The growing demand for high-performance materials has propelled lithium-7 compounds into the spotlight, with researchers and engineers exploring their potential to address modern challenges like energy storage and sustainable technology.

The CAS number 76576-68-6 specifically identifies this monohydrate form of lithium-7 hydroxide, distinguishing it from other lithium compounds in chemical databases and regulatory frameworks. This precise identification is crucial for researchers sourcing materials for sensitive applications where isotopic purity matters. Recent advancements in lithium-ion battery technology have particularly increased interest in this compound, as scientists investigate how lithium-7 isotopes might improve battery efficiency and lifespan compared to natural lithium mixtures.

From a chemical perspective, lithium-7 hydroxide monohydrate exhibits several noteworthy characteristics. The monohydrate form (containing one water molecule per formula unit) typically appears as white crystalline powder with high solubility in water. The lithium-7 isotope, making up approximately 92.5% of natural lithium, is preferred in many applications due to its nuclear properties - it has a lower neutron absorption cross-section than lithium-6. This property makes CAS 76576-68-6 particularly valuable in nuclear reactor cooling systems where neutron economy is critical.

The production process for lithium-7 hydroxide monohydrate involves sophisticated isotopic separation techniques. Most commercial production utilizes a column exchange process that exploits the slight mass difference between lithium-6 and lithium-7 isotopes. The resulting high-purity lithium-7 compound meets stringent quality standards required for sensitive applications. Manufacturers carefully control parameters like isotopic enrichment level (typically >99%), chemical purity, and water content to ensure batch-to-batch consistency for research and industrial users.

In the energy sector, lithium-7 hydroxide monohydrate plays multiple roles. Beyond its established use in nuclear applications, it's being investigated as a potential component in next-generation solid-state batteries. Some studies suggest that isotopically pure lithium compounds might reduce internal resistance and improve thermal stability in battery systems. While these applications are still in development, they demonstrate how CAS 76576-68-6 could contribute to solving contemporary energy challenges.

The compound also finds use in specialized analytical chemistry applications. Researchers employ lithium-7 hydroxide monohydrate as a calibration standard in nuclear magnetic resonance (NMR) spectroscopy due to the favorable nuclear spin properties of the lithium-7 isotope. Its consistent magnetic resonance characteristics make it invaluable for quantitative analysis in both academic and industrial laboratories studying lithium-containing systems.

From a commercial availability standpoint, lithium-7 hydroxide monohydrate is typically supplied in carefully sealed containers to prevent moisture absorption and carbon dioxide uptake. Suppliers usually offer various packaging options ranging from small research quantities (grams) to bulk industrial orders (kilograms). The pricing reflects the specialized production process, with costs significantly higher than regular lithium hydroxide due to the isotopic enrichment process and purity requirements.

Handling CAS 76576-68-6 requires standard laboratory precautions for alkaline substances. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection should be used when working with the compound. Storage recommendations typically include keeping the material in airtight containers under dry conditions to maintain its monohydrate form and prevent conversion to other hydrate states or reaction with atmospheric carbon dioxide.

The market for lithium-7 compounds like lithium-7 hydroxide monohydrate has shown steady growth, particularly in regions with active nuclear energy programs and advanced battery research initiatives. North America, Europe, and parts of Asia currently represent the largest markets, with demand driven by both government-funded research and private sector innovation. Industry analysts project continued expansion as new applications emerge in quantum computing materials and other cutting-edge technologies.

Environmental considerations surrounding lithium-7 hydroxide monohydrate primarily focus on responsible lithium sourcing and waste management. While the compound itself doesn't present significant environmental hazards, the mining and isotopic enrichment processes require careful environmental impact assessment. Many manufacturers now emphasize sustainable production methods and closed-loop recycling systems to minimize the ecological footprint of high-purity lithium compounds.

For researchers considering lithium-7 hydroxide monohydrate for their work, several technical parameters merit attention. Key specifications include isotopic purity (usually expressed as atom percent lithium-7), chemical purity (often ≥99%), water content, and particle size distribution. Analytical certificates typically accompany research-grade material, providing detailed characterization data from techniques like ICP-MS (for isotopic analysis) and titration methods (for chemical purity determination).

The scientific literature contains numerous studies utilizing CAS 76576-68-6, particularly in materials science and nuclear chemistry journals. Recent publications have explored its role in developing novel electrolyte systems, its behavior under extreme conditions, and its potential applications in fusion energy research. This growing body of research underscores the compound's importance as a tool for scientific advancement across multiple disciplines.

Looking ahead, the future of lithium-7 hydroxide monohydrate appears closely tied to broader technological trends. As industries pursue more efficient energy storage solutions and advanced nuclear technologies, demand for specialized lithium compounds will likely increase. Ongoing research into isotope effects in materials science may uncover additional applications where the unique properties of lithium-7 provide significant advantages over natural lithium mixtures.

For procurement specialists and researchers alike, understanding the supply chain for lithium-7 hydroxide monohydrate is essential. Lead times can be significant due to the specialized production process, and quality verification is crucial given the compound's sensitive applications. Establishing relationships with reputable suppliers who can provide comprehensive analytical documentation and consistent product quality is key to successful utilization of this advanced material.